Cas no 370562-35-9 (methyl 2-pyrazin-2-ylacetate)

• Product Name: methyl 2-pyrazin-2-ylacetate
• CAS No: 370562-35-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD04038671
• CID: 297668
• Update Time: 2025-08-05

methyl 2-pyrazin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-pyrazineacetate
• Methyl (pyrazin-2-yl)acetate
• methyl 2-pyrazin-2-ylacetate
• Methyl 2-pyrazinylacetate
• METHYL 2-(PYRAZIN-2-YL)ACETATE
• methyl pyrazin-2-ylacetate
• methyl 2-pyrazin-2-ylethanoate
• LSQOCWXAHKBAOM-UHFFFAOYSA-N
• 4720AB
• FCH848664
• PB20098
• SB10183
• VP40086
• 2-(2-pyrazinyl)acetic acid methyl ester
• ST2407159
• AB0073506
• AX8004966
• A823512

• MDL： MFCD04038671
• Inchi： 1S/C7H8N2O2/c1-11-7(10)4-6-5-8-2-3-9-6/h2-3,5H,4H2,1H3
• InChI Key： LSQOCWXAHKBAOM-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 152.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 226.5±25.0 ºC (760 Torr),
• Flash Point: 90.8±23.2 ºC,
• Solubility: Soluble (210 g/l) (25 º C),
• PSA: 52.08000
• LogP: 0.19210

methyl 2-pyrazin-2-ylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on methyl 2-pyrazin-2-ylacetate

Methyl 2-pyrazin-2-ylacetate (CAS No. 370562-35-9): A Comprehensive Overview

Methyl 2-pyrazin-2-ylacetate, identified by its chemical abstracts service number CAS No. 370562-35-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of pyrazine exhibits unique structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents. The compound's molecular structure, characterized by a pyrazin-2-yl moiety linked to an acetic acid methyl ester, provides a versatile scaffold for further chemical modifications and biological evaluations.

The methyl 2-pyrazin-2-ylacetate molecule has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of novel drugs targeting neurological and inflammatory disorders. Recent studies have highlighted its role as a precursor in the development of compounds with inhibitory effects on specific enzymes and receptors. The pyrazine ring, a heterocyclic aromatic system, is known for its ability to interact with biological targets, making it a preferred component in drug design.

In the realm of academic research, the compound has been explored for its pharmacological properties. Investigations have demonstrated that derivatives of methyl 2-pyrazin-2-ylacetate exhibit promising activity against certain enzymatic pathways implicated in diseases such as diabetes and neurodegeneration. The ester functionality in the molecule allows for easy modification, enabling chemists to tailor the compound's bioactivity and pharmacokinetic profile. This flexibility has been leveraged in the synthesis of analogs with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of methyl 2-pyrazin-2-ylacetate is its utility in combinatorial chemistry and high-throughput screening (HTS) applications. Its structural features make it an ideal candidate for generating libraries of compounds that can be rapidly screened for biological activity. Such libraries are instrumental in identifying lead compounds for further optimization. The compound's compatibility with various synthetic methodologies has facilitated its use in multi-step reactions, contributing to the efficient production of complex molecules.

The chemical properties of methyl 2-pyrazin-2-ylacetate also make it valuable in materials science and industrial applications. Its ability to form stable derivatives has been exploited in the development of polymers and coatings with specialized functionalities. These materials exhibit enhanced durability and chemical resistance, making them suitable for use in harsh environments. Additionally, the compound's solubility characteristics have been utilized in formulating liquid crystals and other advanced materials.

From a regulatory perspective, methyl 2-pyrazin-2-ylacetate is classified as a research chemical, subject to standard safety protocols in laboratory settings. Its handling requires adherence to good laboratory practices (GLP) to ensure worker safety and environmental protection. While not classified as a hazardous substance under current regulations, proper precautions must be taken to prevent exposure and contamination.

The future prospects of methyl 2-pyrazin-2-ylacetate are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry and machine learning are expected to accelerate the discovery of novel derivatives with improved properties. Collaborative efforts between academia and industry will further drive innovation, ensuring that this compound continues to play a pivotal role in pharmaceutical development.

In conclusion, methyl 2-pyrazin-2-ylacetate (CAS No. 370562-35-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and functional versatility make it an indispensable tool in drug discovery, materials science, and industrial chemistry. As research progresses, the potential applications of this compound are expected to expand, solidifying its importance in modern chemical science.